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Introduction
(R)-MRT199665 is a potent, ATP-competitive, and selective inhibitor of the MARK, SIK (Salt-

Inducible Kinase), and AMPK families of serine/threonine kinases.[1][2][3] Its activity,

particularly against the SIK family, has positioned it as a valuable tool for investigating cellular

signaling and a potential therapeutic agent, notably in acute myeloid leukemia (AML).[1][2] This

technical guide provides an in-depth overview of the core downstream signaling pathways

modulated by (R)-MRT199665, with a focus on its mechanism of action, quantitative effects,

and the experimental protocols used to elucidate these pathways.

Data Presentation: Kinase Inhibition Profile of (R)-
MRT199665
The inhibitory activity of (R)-MRT199665 has been quantified against a panel of kinases,

demonstrating high potency and selectivity. The half-maximal inhibitory concentration (IC50)

values are summarized in the table below.
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Kinase Family Kinase Isoform IC50 (nM)

MARK MARK1 2

MARK2 2

MARK3 3

MARK4 2

SIK SIK1 110

SIK2 12

SIK3 43

AMPK AMPKα1 10

AMPKα2 10

Core Downstream Signaling Pathways
The primary mechanism through which (R)-MRT199665 exerts its cellular effects is via the

inhibition of Salt-Inducible Kinases (SIKs). SIKs are key regulators of various transcription

factors and coactivators, and their inhibition by (R)-MRT199665 leads to significant alterations

in gene expression and cellular processes.

The SIK/CRTC3/IL-10 Pathway in Macrophages
In macrophages, SIKs play a crucial role in suppressing the production of the anti-inflammatory

cytokine Interleukin-10 (IL-10). SIKs phosphorylate the CREB-regulated transcriptional

coactivator 3 (CRTC3), leading to its sequestration in the cytoplasm by 14-3-3 proteins.

Inhibition of SIKs by (R)-MRT199665 prevents the phosphorylation of CRTC3.[4] This allows

CRTC3 to translocate to the nucleus, where it co-activates the transcription factor CREB

(cAMP response element-binding protein), resulting in increased transcription of the IL10 gene.

[4]
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The SIK/MEF2C Pathway in Acute Myeloid Leukemia
(AML)
In AML cells, the transcription factor Myocyte Enhancer Factor 2C (MEF2C) is often

hyperactivated through phosphorylation, contributing to cell survival and chemoresistance.[5]

(R)-MRT199665, by inhibiting SIK and other upstream kinases, leads to a dose-dependent

reduction in the phosphorylation of MEF2C at Ser222.[1][5] This dephosphorylation is

associated with a decrease in total MEF2C protein levels and the induction of apoptosis in

MEF2C-activated AML cells.[1][5]
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Crosstalk with NF-κB and Innate Immune Signaling
The role of SIKs in regulating the NF-κB (Nuclear Factor kappa-light-chain-enhancer of

activated B cells) pathway is complex and appears to be cell-type and stimulus-dependent.

Some studies suggest that SIK3 promotes TNF-induced NF-κB activation, and its inhibition can

sensitize tumor cells to T-cell mediated killing.[6] Conversely, other reports indicate that SIK1

and SIK3 can inhibit Toll-like receptor 4 (TLR4)-mediated NF-κB activation.
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Furthermore, there is evidence of crosstalk between the AMPK signaling pathway, which is also

inhibited by (R)-MRT199665, and the TBK1/IKKε (TANK-binding kinase 1/IκB kinase ε) axis, a

key component of the innate immune response that leads to the activation of Interferon

Regulatory Factors (IRFs). While direct modulation of TBK1/IKKε by (R)-MRT199665 has not

been extensively documented, its impact on AMPK could indirectly influence this pathway. The

inhibition of SIKs has also been shown to have little effect on IRF3 activation in some contexts,

suggesting a complex regulatory network.[6]
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Experimental Protocols
In Vitro Kinase Assay with (R)-MRT199665
Objective: To determine the IC50 of (R)-MRT199665 against a specific kinase (e.g., SIK2).

Materials:

Recombinant human SIK2 enzyme

Peptide substrate (e.g., a peptide containing the SIK phosphorylation motif)
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(R)-MRT199665

ATP (Adenosine triphosphate), including radiolabeled [γ-³²P]ATP

Kinase reaction buffer (e.g., 25 mM Tris-HCl pH 7.5, 10 mM MgCl₂, 0.5 mM DTT)

96-well filter plates

Scintillation counter

Procedure:

Prepare serial dilutions of (R)-MRT199665 in DMSO, and then dilute further in kinase

reaction buffer.

In a 96-well plate, combine the recombinant SIK2 enzyme and the peptide substrate in

kinase reaction buffer.

Add the diluted (R)-MRT199665 or DMSO (vehicle control) to the wells and incubate for 10-

15 minutes at room temperature to allow for inhibitor binding.

Initiate the kinase reaction by adding the ATP mixture (containing both unlabeled and [γ-

³²P]ATP).

Incubate the reaction for a predetermined time (e.g., 30 minutes) at 30°C.

Stop the reaction by adding a stop solution (e.g., phosphoric acid).

Transfer the reaction mixture to a filter plate to capture the phosphorylated substrate.

Wash the filter plate to remove unincorporated [γ-³²P]ATP.

Measure the radioactivity of the captured substrate using a scintillation counter.

Calculate the percentage of inhibition for each concentration of (R)-MRT199665 and

determine the IC50 value by fitting the data to a dose-response curve.

Western Blot for Phosphorylated CRTC3 and MEF2C
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Objective: To assess the effect of (R)-MRT199665 on the phosphorylation of CRTC3 and

MEF2C in cultured cells.

Materials:

Cell line of interest (e.g., RAW264.7 macrophages for CRTC3, AML cell line for MEF2C)

(R)-MRT199665

Cell lysis buffer containing protease and phosphatase inhibitors

Primary antibodies: anti-phospho-CRTC3 (Ser370), anti-total CRTC3, anti-phospho-MEF2C

(Ser222), anti-total MEF2C

HRP-conjugated secondary antibodies

SDS-PAGE gels and electrophoresis apparatus

PVDF or nitrocellulose membranes and transfer apparatus

Chemiluminescent substrate and imaging system

Procedure:

Plate cells and allow them to adhere or grow to a suitable confluency.

Treat the cells with various concentrations of (R)-MRT199665 or DMSO for the desired time.

Lyse the cells in ice-cold lysis buffer.

Determine the protein concentration of the lysates.

Denature the protein samples and separate them by SDS-PAGE.

Transfer the separated proteins to a PVDF or nitrocellulose membrane.

Block the membrane to prevent non-specific antibody binding.
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Incubate the membrane with the primary antibody (e.g., anti-phospho-CRTC3) overnight at

4°C.

Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody.

Detect the signal using a chemiluminescent substrate and an imaging system.

Strip the membrane and re-probe with an antibody against the total protein to normalize for

loading.

Cell Viability Assay for AML Cells
Objective: To evaluate the effect of (R)-MRT199665 on the viability of AML cells.

Materials:

AML cell line (e.g., MV4-11, MOLM-13)

(R)-MRT199665

Cell culture medium and supplements

96-well cell culture plates

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or similar viability reagent

Solubilization solution (e.g., DMSO or a detergent-based solution)

Microplate reader

Procedure:

Seed the AML cells in a 96-well plate at a predetermined density.

Add serial dilutions of (R)-MRT199665 or DMSO to the wells.

Incubate the cells for a specified period (e.g., 48 or 72 hours).
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Add the MTT reagent to each well and incubate for 2-4 hours to allow for the formation of

formazan crystals.

Add the solubilization solution to dissolve the formazan crystals.

Measure the absorbance at the appropriate wavelength using a microplate reader.

Calculate the percentage of cell viability relative to the vehicle-treated control and determine

the EC50 value.

Conclusion
(R)-MRT199665 is a powerful chemical probe for studying the downstream signaling of MARK,

SIK, and AMPK. Its ability to modulate the phosphorylation status of key transcriptional

regulators like CRTC3 and MEF2C has significant implications for inflammation and cancer

biology. The experimental protocols outlined in this guide provide a framework for researchers

to further investigate the intricate signaling networks affected by this potent inhibitor. Future

research will likely focus on further delineating the crosstalk with other signaling pathways,

such as the NF-κB and innate immune responses, and exploring the full therapeutic potential of

targeting these kinases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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